Cas no 1314784-27-4 (1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid)
1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both the cyclopropane ring and the fluorine substituent enhances its reactivity and potential for further derivatization, making it valuable in the development of bioactive compounds. The methyl group on the phenyl ring contributes to steric and electronic modulation, while the carboxylic acid moiety allows for straightforward functional group transformations. This compound is particularly useful in medicinal chemistry for structure-activity relationship studies, where fine-tuning of molecular properties is required. Its well-defined structure ensures reproducibility in synthetic applications.
1314784-27-4 structure
Product Name:1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid
CAS No:1314784-27-4
MF:C11H11FO2
MW:194.202246904373
CID:5149115
PubChem ID:83698482
Update Time:2025-06-09
1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluoro-2-methylphenyl)cyclopropanecarboxylic acid
- 1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid
- 1-(4-Fluoro-2-methylphenyl)cyclopropanecarboxylicacid
- Z1258978554
- 1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C11H11FO2/c1-7-6-8(12)2-3-9(7)11(4-5-11)10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)
- InChI Key: VOOGUHAJAHPDQQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C)C=1)C1(C(=O)O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- XLogP3: 2.2
- Topological Polar Surface Area: 37.3
1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-138885-0.05g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 0.05g |
$306.0 | 2023-07-10 | |
| Enamine | EN300-138885-0.1g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 0.1g |
$457.0 | 2023-07-10 | |
| Enamine | EN300-138885-0.25g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 0.25g |
$650.0 | 2023-07-10 | |
| Enamine | EN300-138885-0.5g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 0.5g |
$1025.0 | 2023-07-10 | |
| Enamine | EN300-138885-1.0g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 1.0g |
$1315.0 | 2023-07-10 | |
| Enamine | EN300-138885-2.5g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 2.5g |
$2576.0 | 2023-07-10 | |
| Enamine | EN300-138885-5.0g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 5.0g |
$3812.0 | 2023-07-10 | |
| Enamine | EN300-138885-10.0g |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95% | 10.0g |
$5652.0 | 2023-07-10 | |
| Enamine | EN300-138885-50mg |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95.0% | 50mg |
$306.0 | 2023-09-30 | |
| Enamine | EN300-138885-100mg |
1-(4-fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid |
1314784-27-4 | 95.0% | 100mg |
$457.0 | 2023-09-30 |
1-(4-Fluoro-2-methylphenyl)cyclopropane-1-carboxylic acid Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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